Cas no 1806257-66-8 (Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806257-66-8
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4835641
• Update Time: 2025-05-25

Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)5-6(14)4(2-10)3-15-7(5)18-9(11,12)13/h3H,2H2,1H3
• InChI Key： OIYZBRNQHINVHC-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=CN=C(C=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806257-66-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1806257-66-8, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety endows it with unique reactivity and synthetic potential, which has been leveraged in numerous research endeavors.

The structural attributes of Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate make it particularly useful in the development of pharmaceutical agents targeting diverse therapeutic areas. The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in biologically active compounds. Its aromaticity and ability to form hydrogen bonds contribute to the compound's interaction with biological targets, enhancing its pharmacological relevance.

In recent years, there has been growing interest in the use of trifluoromethoxy-substituted pyridines due to their enhanced metabolic stability and improved binding affinity to biological receptors. The trifluoromethoxy group, in particular, is known for its ability to modulate electronic properties and lipophilicity, making it a preferred choice for drug designers seeking to optimize pharmacokinetic profiles. This feature has been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents.

The chloromethyl group in Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate serves as a versatile handle for further functionalization. Chloromethyl groups are commonly employed in the synthesis of polymers, surfactants, and pharmaceuticals due to their reactivity with nucleophiles. This property allows for the facile introduction of additional functional groups or the formation of complex molecular architectures, thereby expanding the synthetic toolkit available to medicinal chemists.

The iodo substituent on the pyridine ring adds another layer of synthetic utility. Iodine is a halogen that can participate in various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing carbon-carbon bonds and are widely used in the synthesis of complex organic molecules. The presence of an iodine atom thus provides a convenient entry point for further derivatization and diversification of molecular structures.

The combination of these functional groups—chloromethyl, iodo, and trifluoromethoxy

Recent studies have highlighted the role of Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate in the development of small-molecule inhibitors with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their ability to modulate signaling pathways associated with inflammation and neurodegeneration. The trifluoromethoxy group's contribution to improved pharmacokinetic properties has been particularly noteworthy, leading to enhanced bioavailability and prolonged drug action.

The synthetic methodologies involving Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate have also seen advancements. Modern synthetic techniques, including flow chemistry and microwave-assisted reactions, have been employed to streamline the preparation process and improve yields. These innovations have not only made the compound more accessible but also facilitated its integration into larger synthetic schemes with greater efficiency.

In conclusion, Methyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806257-66-8) stands as a testament to the ingenuity of medicinal chemists in designing versatile intermediates for drug discovery. Its unique structural features—chloromethyl, iodo, and trifluoromethoxy